Cas no 140407-03-0 (Benzonitrile,3-chloro-2-[7-[(2-methylpropyl)thio]-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]-)

• Product name: Benzonitrile,3-chloro-2-[7-[(2-methylpropyl)thio]-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]-
• CAS No: 140407-03-0
• MF: C₁₇H₁₃ClN₂O₂S₂
• MW: 376.880320310593
• CID: 1290695

Benzonitrile,3-chloro-2-[7-[(2-methylpropyl)thio]-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-chloro-2-[7-[(2-methylpropyl)thio]-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]-
• Benzonitrile, 3-chloro-2-[7-[(2-methylpropyl)thio]-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]-

• Inchi： 1S/C17H13ClN2O2S2/c1-9(2)7-23-12-8-24-15-14(12)20-16(22-17(15)21)13-10(6-19)4-3-5-11(13)18/h3-5,8-9H,7H2,1-2H3
• InChI Key： UJDOJGDGMBZZIR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(Cl)=C1C1=NC2C(SCC(C)C)=CSC=2C(=O)O1

Computed Properties

• Exact Mass: 376.01089

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 525.1±50.0 °C(Predicted)
• PSA: 62.45
• pka: -1.57±0.20(Predicted)